Cuprous Oxide

• IUPAC Name: copper(1+);oxygen(2-)
• InChI: InChI=1S/2Cu.O/q2*+1;-2
• InChI Key: KRFJLUBVMFXRPN-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Cu+].[Cu+]
• Molecular Formula: Cu2O
• DSSTOX Substance ID: DTXSID0034489
• Molecular Weight: 143.09 g/mol
• Physical Description: Yellow, red, or brown solid; Practically insoluble in water; [Merck Index] Dark red powder; [Sigma-Aldrich MSDS], YELLOW, RED OR BROWN CRYSTALLINE POWDER.
• Boiling Point: Decomp at 1800 °C
• Solubility: Crimson, scarlet, vermilion, deep or brownish-red, secondary mineral; adamantine or dull luster; brownish red streak; sol in nitric and concentrated hydrochloric acids; specific gravity: 5.85-6.15; Mohs hardness: 3.5-4 /Cuprite/, Soluble in ammonium hydroxide; in hydrochloric acid forming copper(I) chloride which dissolves in excess hydrochloric acid; with dil sulfuric acid or dil nitric acid the cupric salt is formed and half copper is pptd as the metal., PRACTICALLY INSOLUBLE IN ORGANIC SOLVENTS; SOL IN DILUTE MINERAL ACIDS, SOLN OF AMMONIA & ITS SALTS., Insoluble in water, Soluble in acids and ammonium hydroxide; insoluble in water, For more Solubility (Complete) data for COPPER (I) OXIDE (6 total), please visit the HSDB record page., Solubility in water: none
• Density: 6.0, Relative density (water = 1): 6.0
• Vapor Pressure: Negligible
• Color/Form: Red-brown cubic crystals, Cubic crystals; or microcrystalline powder. Color may be yellow, red or brown depending on the method of preparation and particle size, AMORPHOUS POWDER, COLOR RANGING FROM YELLOW TO RED, Reddish-brown octahedral crystals, For more Color/Form (Complete) data for COPPER (I) OXIDE (7 total), please visit the HSDB record page.
• CAS No.: 1317-39-1
• Melting Point: 1235 °C, 1232 °C

Description

Cuprous Oxide, also known as this compound, is an inorganic compound with the chemical formula Cu₂O. It is one of the principal oxides of copper, the other being copper (II) oxide or cupric oxide (CuO). This compound appears as a reddish or brownish-red solid and is insoluble in water but soluble in acids. It is found naturally as the mineral cuprite and has various applications, including its use as a semiconductor and in antifouling paints .

Mechanism of Action

Target of Action

Copper (I) oxide, also known as cuprous oxide, is an inorganic compound that plays a crucial role in various biological processes . It primarily targets microorganisms, acting as an antimicrobial agent . Copper (I) oxide has been shown to be effective against many fungal pathogens . It is also used as a mineral supplement for livestock .

Mode of Action

Copper (I) oxide’s mode of action is multifaceted. The main mechanism of its bactericidal activity is the generation of reactive oxygen species (ROS), which irreversibly damages membranes . Copper ions released from surfaces lead to RNA degradation and membrane disruption of enveloped viruses . For fungi, the mechanism involves the physical deterioration of the membrane and copper ion influx . Copper (I) oxide is also known to disrupt cellular proteins .

Biochemical Pathways

Copper (I) oxide affects several biochemical pathways. It is involved in a wide spectrum of proteins, such as copper/zinc superoxide dismutase (Cu/Zn SOD or SOD1), cytochrome c oxidase (C c O), mitogen-activated protein kinase MEK1, and cAMP-degrading phosphodiesterase PDE3B . After incorporation, some copper ions will be targeted to different cuproproteins (CuPrs) via three utilization pathways: cytosolic, mitochondrial, and Golgi routes .

Pharmacokinetics

The pharmacokinetics of copper (I) oxide involve its absorption, distribution, metabolism, and excretion (ADME). Copper is absorbed from the gut via high-affinity copper uptake protein and likely through low-affinity copper uptake protein and natural resistance-associated macrophage protein-2 . It is believed that copper is reduced to the Cu1+ form prior to transport . The exact mechanism of microbial death from copper is controversial and the significance and relative contribution of each proposed mechanism are unclear .

Result of Action

The result of copper (I) oxide’s action is the death of targeted microorganisms. The generation of ROS leads to enzyme and non-enzyme mediated oxidative damage involving lipid peroxidation, protein oxidation, and DNA damage . The release of copper ions, Cu+ and Cu2+, damages the membrane and infiltrates the cell, inducing an oxidative stress response involving endogenous ROS .

Action Environment

The action of copper (I) oxide is influenced by environmental factors. Copper (I) oxide has a low aqueous solubility and a low volatility . It is moderately toxic to mammals and most biodiversity . The environmental fate of copper (I) oxide involves non-persistence and potential for particle-bound transport . The exact environmental conditions, including water column characteristics such as water hardness and pH, can significantly affect copper bioavailability and toxicity .

Biochemical Analysis

Biochemical Properties

Copper (I) oxide nanoparticles have been shown to influence growth and biochemical characteristics in maize hybrids when subjected to saline stress . The nanoparticles interact with various enzymes and proteins within the plant cells, altering their function and leading to changes in the plant’s growth and development .

Cellular Effects

The presence of Copper (I) oxide in cells can have significant effects on cellular processes. For instance, it can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The exact nature of these effects can vary depending on the specific type of cell and the concentration of Copper (I) oxide present .

Molecular Mechanism

At the molecular level, Copper (I) oxide exerts its effects through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The exact mechanism of action can vary depending on the specific biochemical context .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Copper (I) oxide can change over time. This includes changes in the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of Copper (I) oxide can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Copper (I) oxide is involved in various metabolic pathways within cells . It interacts with several enzymes and cofactors, and can have effects on metabolic flux or metabolite levels . The exact nature of these effects can vary depending on the specific metabolic context .

Transport and Distribution

Within cells and tissues, Copper (I) oxide is transported and distributed through various mechanisms . This includes interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of Copper (I) oxide can have significant effects on its activity or function . This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Cuprous Oxide can be synthesized through several methods:

• Oxidation of Copper Metal: : The most straightforward method involves the oxidation of copper metal. The reaction is as follows: [ 4 \text{Cu} + \text{O}_2 \rightarrow 2 \text{Cu}_2\text{O} ] Additives such as water and acids can affect the rate of this reaction and the further oxidation to copper (II) oxides .

• Reduction of Copper (II) Solutions: : this compound can also be produced commercially by reducing copper (II) solutions with sulfur dioxide. Another method involves the reduction of copper (II) acetate with hydrazine: [ 4 \text{Cu(O}_2\text{CCH}_3\text{)}_2 + \text{N}_2\text{H}_4 + 2 \text{H}_2\text{O} \rightarrow 2 \text{Cu}_2\text{O} + 8 \text{CH}_3\text{CO}_2\text{H} + \text{N}_2 ] Aqueous cuprous chloride solutions can also react with a base to yield copper (I) oxide .

Chemical Reactions Analysis

Cuprous Oxide undergoes various chemical reactions:

• Oxidation: : In the presence of oxygen and water, copper (I) oxide can oxidize to form copper (II) hydroxide: [ 2 \text{Cu}_2\text{O} + 4 \text{H}_2\text{O} + \text{O}_2 \rightarrow 4 \text{Cu(OH)}_2 ]

• Reduction: : this compound can be reduced by hydrogen when heated, converting it back to metallic copper.

• Reaction with Acids: : this compound reacts with hydrochloric acid to form copper (I) chloride and water: [ \text{Cu}_2\text{O} + 2 \text{HCl} \rightarrow 2 \text{CuCl} + \text{H}_2\text{O} ]

• Disproportionation: : In acid solutions, copper (I) oxide undergoes disproportionation to produce copper (II) ions and metallic copper .

Scientific Research Applications

Cuprous Oxide has a wide range of scientific research applications:

• Chemistry: : It is used as a catalyst in various chemical reactions, including the decarboxylation of arylacetic acids and malonic acids under mild conditions .

• Biology and Medicine: : this compound nanoparticles exhibit significant antibacterial properties. They are used in medical devices to prevent bacterial infections and have been studied for their antifungal and coagulation properties .

• Industry: : this compound is used in antifouling paints for boat and ship bottoms to control corrosion. It is also used in paints for glass and porcelain, as a p-type semiconductor material in photocells, and in the fabrication of rectifiers .

Comparison with Similar Compounds

Cuprous Oxide can be compared with other similar compounds, such as copper (II) oxide (CuO), silver (I) oxide (Ag₂O), nickel (II) oxide (NiO), and zinc oxide (ZnO):

• Copper (II) Oxide (CuO): : Unlike copper (I) oxide, copper (II) oxide is a black solid and is produced by pyrometallurgical methods. It is used in different applications, including as a pigment and in wood preservatives .

• Silver (I) Oxide (Ag₂O): : Silver (I) oxide is used in similar applications as copper (I) oxide, such as in antifouling paints and as a semiconductor material. it has different chemical properties and reactivity.

• Nickel (II) Oxide (NiO): : Nickel (II) oxide is another transition metal oxide with applications in ceramics, glass, and as a catalyst. It has different physical and chemical properties compared to copper (I) oxide.

• Zinc Oxide (ZnO): : Zinc oxide is widely used in various industries, including rubber, ceramics, and pharmaceuticals. It has unique properties, such as high thermal conductivity and antibacterial activity, which differentiate it from copper (I) oxide .

This compound stands out due to its unique combination of properties, including its semiconductor capabilities, corrosion resistance, and antibacterial activity, making it a versatile compound with diverse applications.

Customer Q & A

Q1: What is the molecular formula and weight of copper (I) oxide?

A1: Copper (I) oxide is represented by the molecular formula Cu2O and has a molecular weight of 143.09 g/mol.

Q2: How is copper (I) oxide characterized spectroscopically?

A2: Several techniques are employed to characterize Cu2O, including:

• X-ray Diffraction (XRD): This technique reveals the crystalline structure and phase purity of Cu₂O, differentiating it from other copper oxides like CuO. [, , , , , , ]
• Scanning Electron Microscopy (SEM): SEM provides insights into the morphology and size of Cu₂O particles, including spheres, cubes, and other shapes. [, , , , , , , ]
• UV-Visible Spectroscopy: This method helps determine the optical band gap of Cu₂O, a crucial parameter for its application in solar cells and other optoelectronic devices. [, , , , , , ]
• Raman Spectroscopy: Raman spectroscopy can identify different copper oxide phases and characterize the vibrational modes of Cu₂O. [, ]

Q3: How stable is copper (I) oxide under different environmental conditions?

A3: The stability of Cu2O is influenced by factors such as:

• Temperature: Elevated temperatures can lead to the oxidation of Cu₂O to CuO, impacting its properties. [, , , ]
• Atmosphere: Cu₂O is more stable in inert atmospheres like nitrogen. Exposure to air can promote oxidation to CuO. [, ]
• Humidity: In humid environments, Cu₂O can react with water and other atmospheric components, influencing its stability and performance. [, , ]

Q4: How does the presence of copper (I) oxide impact the performance of materials like polyester resin and PDMS?

A4: Incorporating Cu2O particles into polymer matrices can influence the mechanical properties:

• PDMS: In a corrosion sensing device, Cu₂O particles dispersed in PDMS exhibited swelling and etching behavior in the presence of toluene and acetic acid, suggesting potential applications in corrosion monitoring. []

Q5: What are the notable catalytic properties of copper (I) oxide?

A5: Cu2O demonstrates catalytic activity in various reactions, including:

• Carbon Monoxide Oxidation: Cu₂O catalyzes the conversion of carbon monoxide (CO) to carbon dioxide (CO₂) in the presence of oxygen. The reaction rate and activation energy vary depending on the oxidation state of copper (Cu > Cu₂O > CuO). []
• Methanol Dehydrogenation: Cu₂O enhances the photocatalytic dehydrogenation of methanol, showcasing potential in renewable energy applications. []
• Acetic Acid and 2-Propanol Oxidation: Cu₂O/TiO₂ nanocomposites exhibit improved photocatalytic activity for the oxidation of acetic acid and 2-propanol under visible light. []

Q6: Does the morphology of copper (I) oxide influence its catalytic activity?

A6: While the morphology of Cu₂O particles (e.g., cubic, hollow spheres) doesn't seem to directly affect the catalytic activity in reactions like crystal violet decolorization, it plays a crucial role in determining the total surface area, which influences the overall reaction rate. [, ]

Q7: What are the promising applications of copper (I) oxide in different fields?

A7: Cu2O has garnered attention for its potential applications in:

• Solar Cells: Its p-type semiconducting properties and suitable band gap make Cu₂O a promising material for low-cost, efficient solar cells. Research focuses on optimizing its properties for enhanced photovoltaic performance. [, , , , , , ]
• Antimicrobial Agents: Cu₂O nanoparticles exhibit significant antifungal and antibacterial activity against microorganisms like Candida albicans, highlighting their potential in medical applications. [, ]
• Corrosion Sensing: Cu₂O-PDMS composites demonstrate potential in monitoring corrosion on metallic structures by exhibiting swelling and etching behavior in response to specific solvents and etchants. []
• Biocide Pigments: Cu₂O is utilized as a biocide pigment in antifouling coatings for sea vessels to prevent the accumulation of marine organisms. []

Q8: How is computational chemistry used in copper (I) oxide research?

A8: Computational methods are valuable tools for:

Q9: Are there any concerns regarding the environmental impact of copper (I) oxide?

A9: While Cu2O offers several benefits, it's crucial to address potential environmental concerns:

• Ecotoxicity: Cu₂O can be toxic to marine organisms, as evidenced by its use in antifouling paints. Research on its ecotoxicological effects and mitigation strategies is essential. [, ]